methyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
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Overview
Description
Methyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (MMPPC) is an organic compound belonging to the class of pyrazolopyrimidines. It is a white crystalline solid with a molecular weight of 221.27 g/mol and a melting point of 116-118°C. MMPPC has several applications in organic synthesis and is used in the production of various pharmaceuticals, agrochemicals, and dyes. It is also used as a catalyst in organic reactions.
Scientific Research Applications
Methyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate is used in a variety of scientific research applications. It is used in the synthesis of pharmaceuticals, agrochemicals, and dyes. It is also used as a catalyst in organic reactions. Additionally, it is used in the study of biochemical and physiological effects of various compounds.
Mechanism of Action
Methyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate acts as a catalyst in organic reactions by facilitating the formation of intermediates which can then react with other compounds. It also acts as a proton donor, donating a proton to the desired reaction partner. This enables the reaction to proceed faster and more efficiently.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria, fungi, and viruses. It has also been found to have anti-inflammatory and antioxidant properties. Additionally, it has been found to have cytotoxic effects on certain cancer cells.
Advantages and Limitations for Lab Experiments
The use of methyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate in lab experiments has several advantages. It is relatively inexpensive and easy to synthesize. It is also relatively stable and can be stored for long periods of time. Additionally, it is non-toxic and can be safely handled in the laboratory. However, it is important to note that this compound is a highly reactive compound and should be handled with care.
Future Directions
There are several potential future directions for research involving methyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate. These include further exploration of its biochemical and physiological effects, its potential applications in the pharmaceutical industry, and its use as a catalyst in organic synthesis. Additionally, further research could be conducted to explore its potential use in the production of agrochemicals and dyes. Finally, further research could be conducted to explore the potential use of this compound in the development of new drugs and therapies.
Synthesis Methods
Methyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate is synthesized through a multi-step process involving the reaction of 2-methylpyrazole with pyrimidine-6-carboxylic acid in the presence of a base such as sodium hydroxide. The reaction is carried out in a solvent such as methanol or ethanol at a temperature of 70-80°C. The product is then purified by recrystallization.
properties
IUPAC Name |
methyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-6-3-8-10-4-7(9(13)14-2)5-12(8)11-6/h3-5H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASQMORYWZBSDSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=C(C=NC2=C1)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.